Cas no 2260669-20-1 (7α,24(R/S)-dihydroxycholesterol-d7)

• Product Name: 7α,24(R/S)-dihydroxycholesterol-d7
• CAS No: 2260669-20-1
• MF: C₂₇H₃₉D₇O₃
• MW: 425.70
• CID: 4763699
• Update Time: 2025-05-22

7α,24(R/S)-dihydroxycholesterol-d7 Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-25,26,26,26,27,27,27-d7-3,7,24-triol, (3β,7α)-
• 111113
• 7α,24(R/S)-dihydroxycholesterol-d7

• Inchi： 1S/C27H46O3/c1-16(2)23(29)9-6-17(3)20-7-8-21-25-22(11-13-27(20,21)5)26(4)12-10-19(28)14-18(26)15-24(25)30/h15-17,19-25,28-30H,6-14H2,1-5H3/t17-,19+,20-,21+,22+,23?,24-,25+,26+,27-/m1/s1/i1D3,2D3,16D
• InChI Key： ZNCHPOYZMVVJCK-VMZQNZHLSA-N
• SMILES： C[C@]12CC[C@]3([H])[C@]4(CC[C@H](O)CC4=C[C@@H](O)[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(O)C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])C

7α,24(R/S)-dihydroxycholesterol-d7 Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 7α,24(R/S)-dihydroxycholesterol-d7

7α,24(R/S)-Dihydroxycholesterol-d7: A Comprehensive Overview

7α,24(R/S)-Dihydroxycholesterol-d7 is a specialized compound with the CAS number 2260669-20-1, which has garnered significant attention in the fields of lipid metabolism, drug development, and biomedical research. This compound is a derivative of cholesterol, with specific hydroxyl groups at the 7α and 24 positions, and it incorporates seven deuterium atoms (d7), making it a valuable tool in isotopic labeling studies.

The structure of 7α,24(R/S)-Dihydroxycholesterol-d7 is characterized by its unique stereochemistry at the 7α and 24 positions, which plays a crucial role in its biological activity and interactions. The presence of hydroxyl groups at these positions suggests potential involvement in various enzymatic reactions, particularly those involving cytochrome P450 enzymes, which are known to oxidize cholesterol derivatives. The deuterium labeling at seven positions enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies, enabling precise tracking of molecular transformations.

Recent advancements in lipidomics have highlighted the importance of 7α,24(R/S)-Dihydroxycholesterol-d7 as a biomarker for certain metabolic disorders. Studies have shown that this compound may serve as an intermediate in the biosynthesis of bile acids, which are critical for lipid digestion and absorption. Its role in cholesterol homeostasis has been further elucidated through experiments using isotopically labeled compounds like d7, allowing researchers to trace its metabolic pathways with unprecedented accuracy.

In the context of drug development, 7α,24(R/S)-Dihydroxycholesterol-d7 has been employed as a probe to study the efficacy of cholesterol-lowering agents. By incorporating deuterium atoms into its structure, this compound provides a means to assess drug interactions at the molecular level. For instance, researchers have utilized d7-labeled derivatives to investigate the binding affinity of statins and other lipid-regulating medications to their target enzymes.

The synthesis of 7α,24(R/S)-Dihydroxycholesterol-d7 involves a multi-step process that combines traditional organic chemistry techniques with modern isotopic labeling methods. The selective introduction of hydroxyl groups at specific positions requires precise control over reaction conditions to ensure stereochemical fidelity. The incorporation of deuterium atoms is typically achieved through exchange reactions or direct synthesis using deuterated reagents.

From an analytical standpoint, 7α,24(R/S)-Dihydroxycholesterol-d7 has proven to be an invaluable tool in metabolomics studies. Its distinct isotopic signature allows for easy detection and quantification using advanced mass spectrometry techniques such as liquid chromatography-mass spectrometry (LC-MS). This capability has been instrumental in identifying novel metabolic pathways and understanding the dynamic interplay between lipids and other biomolecules.

In conclusion, 7α,24(R/S)-Dihydroxycholesterol-d7 (CAS No: 2260669-20-1) represents a cutting-edge compound with diverse applications in lipid research and drug discovery. Its unique structural features and isotopic labeling make it an essential tool for advancing our understanding of cholesterol metabolism and its implications for human health.